Cas no 1417794-32-1 (2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide)

• Product Name: 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide
• CAS No: 1417794-32-1
• MF: C₁₁H₁₄Cl₂N₄O
• MW: 289.161059856415
• CID: 2091861
• PubChem ID: 71302524
• Update Time: 2025-07-15

2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide
• 2-Chloro-N-[1-(6-chloropyrimidin-4-yl)piperidin-4-yl]acetamide
• DTXSID301168979
• 2-Chloro-N-[1-(6-chloro-pyrimidin-4-yl)-piperidin-4-yl]-acetamide
• 1417794-32-1
• AKOS024464534
• DB-227865
• Acetamide, 2-chloro-N-[1-(6-chloro-4-pyrimidinyl)-4-piperidinyl]-

• MDL： MFCD22631697
• Inchi： 1S/C11H14Cl2N4O/c12-6-11(18)16-8-1-3-17(4-2-8)10-5-9(13)14-7-15-10/h5,7-8H,1-4,6H2,(H,16,18)
• InChI Key： DHFHMJKIXVBTNS-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCN(C2C=C(N=CN=2)Cl)CC1)=O

Computed Properties

• Exact Mass: 288.0544665g/mol
• Monoisotopic Mass: 288.0544665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide

Professional Introduction to 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide (CAS No. 1417794-32-1)

2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide, identified by its CAS number CAS No. 1417794-32-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in drug development. The presence of both chloro and pyrimidine substituents makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel bioactive molecules.

The compound's structure consists of an acetamide moiety linked to a piperidine ring, which is further substituted with a 6-chloropyrimidine group. This arrangement not only contributes to its unique physicochemical properties but also opens up possibilities for interactions with biological targets. The chloro group, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The piperidine core is frequently employed in the design of kinase inhibitors, given its ability to form stable hydrogen bonds and hydrophobic interactions with protein targets. The incorporation of the 6-chloropyrimidin-4-yl group into the molecule further enhances its potential as a pharmacophore by introducing additional binding sites and improving solubility characteristics.

One of the most compelling aspects of 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide is its potential in the development of targeted therapies. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease progression. For instance, studies have suggested that it could interfere with the activity of tyrosine kinases, which are often overexpressed in cancer cells. By binding to these kinases, the compound may disrupt signaling pathways that promote cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising results regarding its ability to inhibit specific enzymatic targets relevant to therapeutic intervention. Additionally, preclinical studies have provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are essential for determining optimal dosing regimens and assessing potential side effects before human clinical trials.

The role of computational chemistry in analyzing the structure-activity relationships (SAR) of 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide cannot be overstated. Molecular modeling techniques have allowed researchers to predict how different structural modifications might impact biological activity. This approach has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds before experimental synthesis.

Recent advancements in high-throughput screening (HTS) technologies have further enhanced the exploration of this compound's therapeutic potential. HTS allows for rapid testing of thousands of compounds against various biological targets simultaneously, facilitating the identification of lead candidates for further optimization. The integration of HTS with machine learning algorithms has improved the efficiency of hit identification and lead optimization pipelines.

The impact of this compound on drug development extends beyond its immediate applications. It serves as a valuable building block for more complex molecules with enhanced therapeutic profiles. By modifying specific functional groups within its structure, chemists can tailor its properties to meet specific therapeutic needs. This modular approach is particularly advantageous in addressing multifaceted diseases that require polypharmacological intervention.

The future prospects for 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide are bright, given the ongoing interest in targeted therapies and precision medicine. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely modulate these pathways. The compound's unique structural features make it well-suited for addressing unmet medical needs across various therapeutic areas.

In conclusion, 2-Chloro-N-(1-(6-chloropyrimidin-4-yl)piperidin-4-yl)acetamide (CAS No. 1417794-32-1) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and versatile functional groups make it a promising candidate for drug development. With continued research and innovation, this compound has the potential to contribute to novel treatments for a wide range of diseases.